Cas no 2228992-57-0 (1-bromo-4-(3-fluorophenoxy)butan-2-ol)

• Product Name: 1-bromo-4-(3-fluorophenoxy)butan-2-ol
• CAS No: 2228992-57-0
• MF: C₁₀H₁₂BrFO₂
• MW: 263.103486061096
• CID: 6371096
• PubChem ID: 165685775
• Update Time: 2025-10-07

1-bromo-4-(3-fluorophenoxy)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(3-fluorophenoxy)butan-2-ol
• 2228992-57-0
• EN300-1935256

• Inchi： 1S/C10H12BrFO2/c11-7-9(13)4-5-14-10-3-1-2-8(12)6-10/h1-3,6,9,13H,4-5,7H2
• InChI Key： ZLKRUXJFKZGEHP-UHFFFAOYSA-N
• SMILES： BrCC(CCOC1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 262.00047g/mol
• Monoisotopic Mass: 262.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-bromo-4-(3-fluorophenoxy)butan-2-ol

Chemical Profile of 1-bromo-4-(3-fluorophenoxy)butan-2-ol (CAS No. 2228992-57-0)

1-bromo-4-(3-fluorophenoxy)butan-2-ol (CAS No. 2228992-57-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, featuring a brominated butyl chain linked to a phenoxy group, presents a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine substituents enhances its reactivity, enabling diverse applications in drug discovery and material science.

The bromo substituent at the fourth carbon position of the butyl chain provides a reactive handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the 3-fluorophenoxy moiety introduces electronic and steric effects that can modulate the biological activity of derivatives. This combination makes 1-bromo-4-(3-fluorophenoxy)butan-2-ol a promising candidate for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the 3-fluorophenoxy group contributes to these advantages, making it a critical feature for drug design. For instance, fluorine substitution has been shown to increase the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This property is particularly relevant in the development of antiviral and anticancer agents, where maintaining drug efficacy over time is crucial.

Moreover, the bromo group in 1-bromo-4-(3-fluorophenoxy)butan-2-ol allows for further functionalization through palladium-catalyzed reactions, enabling the introduction of aryl, vinyl, or heteroaryl groups. Such modifications have been widely employed in medicinal chemistry to optimize pharmacokinetic profiles and target specificity. The compound’s structural flexibility also allows it to serve as a precursor for designing chiral molecules, which are essential for many modern therapeutics.

Recent studies have highlighted the potential of 1-bromo-4-(3-fluorophenoxy)butan-2-ol in developing kinase inhibitors, a major class of drugs used in oncology. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromo and fluorophenoxy groups, researchers have synthesized derivatives that exhibit potent inhibitory effects against specific kinases. These findings underscore the compound’s significance as a building block for next-generation kinase inhibitors.

The agrochemical sector has also explored derivatives of 1-bromo-4-(3-fluorophenoxy)butan-2-ol, recognizing its potential in developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in pests while minimizing toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agricultural solutions, where fluorinated compounds offer improved efficacy and selectivity.

From a synthetic chemistry perspective, 1-bromo-4-(3-fluorophenoxy)butan-2-ol exemplifies the importance of multifunctional intermediates in streamlining drug discovery processes. Its ability to undergo sequential modifications without significant purification steps enhances efficiency and reduces costs associated with pharmaceutical development. This underscores why such compounds are highly valued by research institutions and pharmaceutical companies alike.

The incorporation of advanced computational methods has further accelerated the utility of 1-bromo-4-(3-fluorophenoxy)butan-2-ol in drug design. Molecular modeling techniques allow researchers to predict how structural modifications will affect biological activity, enabling rapid optimization of lead compounds. The presence of both bromine and fluorine atoms provides valuable insights into electronic distributions within the molecule, which can be exploited to enhance binding interactions with protein targets.

In conclusion, 1-bromo-4-(3-fluorophenoxy)butan-2-ol (CAS No. 2228992-57-0) represents a versatile and highly functional compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the interplay between the bromo group and the 3-fluorophenoxy moiety—make it an indispensable tool for synthetic chemists aiming to develop innovative therapeutics. As research continues to uncover new methodologies for utilizing fluorinated compounds, the significance of intermediates like this one is expected to grow even further.